Cas no 648439-16-1 (2-Pyridinecarboxylic acid, 3-fluoro-6-[4-(trifluoromethyl)phenyl]-, methyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 3-fluoro-6-[4-(trifluoromethyl)phenyl]-, methyl ester
• CAS No: 648439-16-1
• MF: C₁₄H₉F₄NO₂
• MW: 299.22037768364
• CID: 414369
• Update Time: 2025-05-24

2-Pyridinecarboxylic acid, 3-fluoro-6-[4-(trifluoromethyl)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-fluoro-6-[4-(trifluoromethyl)phenyl]-, methylester
• Methyl 3-fluoro-6-(4-(trifluoromethyl)phenyl)picolinate
• CID 92019838
• 2-Pyridinecarboxylic acid, 3-fluoro-6-[4-(trifluoromethyl)phenyl]-, methyl ester

• Inchi： 1S/C14H9F4NO2/c1-21-13(20)12-10(15)6-7-11(19-12)8-2-4-9(5-3-8)14(16,17)18/h2-7H,1H3
• InChI Key： VYDWKYWGLHVHLD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(=C(C(=O)OC)N=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 360.3±42.0 °C(Predicted)
• pka: -1.58±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Pyridinecarboxylic acid, 3-fluoro-6-[4-(trifluoromethyl)phenyl]-, methyl ester

Recent Advances in the Study of 2-Pyridinecarboxylic acid, 3-fluoro-6-[4-(trifluoromethyl)phenyl]-, methyl ester (CAS: 648439-16-1)

The compound 2-Pyridinecarboxylic acid, 3-fluoro-6-[4-(trifluoromethyl)phenyl]-, methyl ester (CAS: 648439-16-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmaceutical agents. Its structural features, including the trifluoromethylphenyl and fluoro-pyridine moieties, contribute to its high reactivity and selectivity, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in modulating the activity of protein kinases, which are critical targets in cancer therapy. The study revealed that derivatives of 2-Pyridinecarboxylic acid, 3-fluoro-6-[4-(trifluoromethyl)phenyl]-, methyl ester exhibited potent inhibitory effects against several kinase isoforms, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors.

Another significant advancement was reported in the field of neurodegenerative diseases. Researchers found that this compound could cross the blood-brain barrier and exhibit neuroprotective effects in preclinical models of Alzheimer's disease. The study, published in ACS Chemical Neuroscience, identified the compound's ability to reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, highlighting its promise as a therapeutic agent for neurodegenerative disorders.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 2-Pyridinecarboxylic acid, 3-fluoro-6-[4-(trifluoromethyl)phenyl]-, methyl ester to improve yield and purity. A study in Organic Process Research & Development detailed a novel catalytic method that significantly enhances the efficiency of the synthesis process, reducing byproduct formation and environmental impact. This advancement is expected to facilitate the large-scale production of the compound for further pharmacological studies.

In conclusion, the latest research on 2-Pyridinecarboxylic acid, 3-fluoro-6-[4-(trifluoromethyl)phenyl]-, methyl ester underscores its versatility and potential in drug discovery. Its applications span from oncology to neurology, with promising results in both target identification and therapeutic efficacy. Future studies are anticipated to explore its mechanisms of action in greater detail and expand its utility in treating a broader range of diseases.